Cas no 2137032-81-4 ([(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride)

• Product Name: [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride
• CAS No: 2137032-81-4
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• CID: 6388694
• PubChem ID: 165443921
• Update Time: 2025-10-28

[(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-701685
• [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride
• 2137032-81-4

• Inchi： 1S/C6H11ClO3S/c1-6(2-3-10-4-6)5-11(7,8)9/h2-5H2,1H3/t6-/m1/s1
• InChI Key： IJIPMOPQFVAWAR-ZCFIWIBFSA-N
• SMILES： ClS(C[C@@]1(C)COCC1)(=O)=O

Computed Properties

• Exact Mass: 198.0117431g/mol
• Monoisotopic Mass: 198.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride

Recent Advances in the Application of [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride (CAS: 2137032-81-4) in Chemical Biology and Pharmaceutical Research

The compound [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride (CAS: 2137032-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of various biologically active molecules, including protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug delivery systems and as a key building block in the development of novel small-molecule drugs.

One of the most notable applications of [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride is its role in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of irreversible inhibitors targeting cysteine proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The study reported that the compound's sulfonyl chloride group facilitates selective covalent binding to the active-site cysteine residue, thereby enhancing inhibitor potency and specificity.

In addition to its utility in covalent inhibitor design, [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride has been employed in the synthesis of prodrugs. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its use in the development of prodrugs for antiviral agents. The researchers utilized the compound's reactive sulfonyl chloride moiety to introduce masking groups, which can be enzymatically cleaved in vivo to release the active drug. This approach significantly improved the pharmacokinetic properties of the antiviral agents, including their bioavailability and tissue distribution.

Another emerging area of research involves the application of [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride in chemical proteomics. A 2024 study in Nature Chemical Biology described its use as a chemical probe for profiling reactive cysteine residues in complex proteomes. The study demonstrated that the compound's ability to selectively modify cysteine residues enables the identification of novel drug targets and the characterization of protein-ligand interactions. This technique has broad implications for drug discovery and the understanding of disease mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 report in Organic Process Research & Development outlined a scalable and cost-effective synthesis method, which employs continuous flow chemistry to enhance reaction efficiency and safety. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, [(3R)-3-methyloxolan-3-yl]methanesulfonyl chloride (CAS: 2137032-81-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, ranging from covalent inhibitor design to chemical proteomics, underscore its potential to drive innovation in drug discovery and development. Future research will likely explore its utility in additional therapeutic areas and further refine its synthetic accessibility.